Cas no 101349-15-9 (1,3-dihydro-3,5-dimethyl-2H-Indol-2-one)

• Product Name: 1,3-dihydro-3,5-dimethyl-2H-Indol-2-one
• CAS No: 101349-15-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1096285
• PubChem ID: 13616253
• Update Time: 2025-04-20

1,3-dihydro-3,5-dimethyl-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-3,5-dimethyl-2H-Indol-2-one
• 2H-Indol-2-one, 1,3-dihydro-3,5-diMethyl-
• 3,5‐dimethylindolin‐2‐one
• 3,5-DIMETHYL-1,3-DIHYDROINDOL-2-ONE
• SCHEMBL9651557
• 3,5-dimethyl-1,3-dihydro-indol-2-one
• DB-058597
• 101349-15-9
• 3,5-dimethyl-1,3-dihydro-2H-indol-2-one
• SCHEMBL25825971

• Inchi： 1S/C10H11NO/c1-6-3-4-9-8(5-6)7(2)10(12)11-9/h3-5,7H,1-2H3,(H,11,12)
• InChI Key： WVJRDYUXHWAGED-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2C=C(C)C=CC=2N1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1